Cas no 2171965-22-1 (6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane)
6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane Chemical and Physical Properties
Names and Identifiers
-
- 6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane
- 6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane
- EN300-1278864
- 2171965-22-1
-
- Inchi: 1S/C14H25NO/c1-2-4-9-14(10-5-3-1)15-11-13(12-16-14)7-6-8-13/h15H,1-12H2
- InChI Key: XXINMWLCMGKWMQ-UHFFFAOYSA-N
- SMILES: O1CC2(CNC31CCCCCCC3)CCC2
Computed Properties
- Exact Mass: 223.193614421g/mol
- Monoisotopic Mass: 223.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 21.3Ų
6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278864-1.0g |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278864-50mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-100mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-250mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-500mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-1000mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-2500mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-5000mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1278864-10000mg |
6-oxa-15-azadispiro[3.2.7^{7}.2^{4}]hexadecane |
2171965-22-1 | 10000mg |
$4236.0 | 2023-10-01 |
6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane
Comprehensive Overview of 6-oxa-15-azadispiro[3.2.77.24]hexadecane (CAS No. 2171965-22-1): Structure, Applications, and Research Insights
The compound 6-oxa-15-azadispiro[3.2.77.24]hexadecane (CAS No. 2171965-22-1) represents a unique class of spirocyclic heterocycles, characterized by its intricate molecular architecture featuring both oxygen (oxa) and nitrogen (aza) atoms within a fused ring system. Its dispiro scaffold has garnered significant attention in pharmaceutical and materials science research due to its structural rigidity and potential for modulating biological activity. This article delves into its synthetic pathways, physicochemical properties, and emerging applications, while addressing trending queries such as "spirocyclic compounds in drug discovery" and "heterocyclic building blocks for organic electronics."
From a structural perspective, the 6-oxa-15-azadispiro framework combines two spiro junctions (at positions 3.2.7 and 7.2.4) with a hexadecane backbone, creating a three-dimensional geometry that enhances binding affinity in molecular recognition processes. Researchers have highlighted its utility as a conformational constraint in peptidomimetics, a topic frequently searched in relation to "bioactive scaffold design." The presence of both oxygen and nitrogen heteroatoms further enables hydrogen bonding interactions, making it a candidate for catalysis and supramolecular chemistry applications.
Recent studies underscore the role of 6-oxa-15-azadispiro[3.2.77.24]hexadecane in addressing challenges in CNS drug development, a hot topic linked to searches like "blood-brain barrier permeable compounds." Its balanced lipophilicity, inferred from the spirocyclic core, may facilitate CNS penetration while minimizing off-target effects. Additionally, its thermal stability (a key focus in "high-performance polymer additives" queries) has prompted investigations into its use as a monomer for polyamide or polyimide synthesis.
On the synthetic front, routes to CAS 2171965-22-1 often involve multicomponent reactions or ring-closing metathesis, techniques frequently explored in "green chemistry optimization" discussions. Analytical characterization via NMR and X-ray crystallography confirms its stereochemical purity, a critical parameter for reproducibility in "preclinical candidate selection."
In conclusion, 6-oxa-15-azadispiro[3.2.77.24]hexadecane exemplifies the convergence of structural innovation and functional versatility. Its relevance spans medicinal chemistry, material science, and catalysis, aligning with trending searches such as "next-generation heterocycles" and "sustainable molecular design." Ongoing research aims to unlock its full potential while adhering to atom-economical principles.
2171965-22-1 (6-oxa-15-azadispiro3.2.7^{7}.2^{4}hexadecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)